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Compound of Interest

Compound Name: Fenspiride-d5

Cat. No.: B3025718

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the deuterium labeling position in
Fenspiride-d5, a crucial internal standard for the quantitative analysis of the anti-inflammatory
drug Fenspiride. This document outlines the precise location of the deuterium atoms, presents
available physicochemical data, and illustrates the molecular structures for clarity.

Introduction to Fenspiride and its Deuterated
Analog

Fenspiride is an oxazolidinone spiro compound that has been used in the treatment of various
respiratory diseases due to its anti-inflammatory and bronchodilator properties. For
pharmacokinetic, metabolic, and bioequivalence studies utilizing mass spectrometry, a stable
isotope-labeled internal standard is essential for accurate quantification. Fenspiride-d5 serves
this purpose, offering a reliable reference compound with a known mass shift.

Position of Deuterium Labeling

The five deuterium atoms in Fenspiride-d5 are located on the phenyl ring of the phenethyl
group. This is explicitly stated in the chemical nomenclature and structural representations
provided by various chemical suppliers. The formal name for Fenspiride-d5 is 8-(phenethyl-
d5)-1-oxa-3,8-diazaspiro[4.5]decan-2-one.[1][2] The deuteration occurs at all five positions of

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b3025718?utm_src=pdf-interest
https://www.benchchem.com/product/b3025718?utm_src=pdf-body
https://www.benchchem.com/product/b3025718?utm_src=pdf-body
https://www.benchchem.com/product/b3025718?utm_src=pdf-body
https://www.benchchem.com/product/b3025718?utm_src=pdf-body
https://www.caymanchem.com/product/33711/fenspiride-d5
https://www.calpaclab.com/fenspiride-d5-99-deuterated-forms-d1-d5-c15h15d5n2o2-1-mg/aab-aa01lib0-1mg
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025718?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

the benzene ring attached to the ethyl group, which is, in turn, linked to the nitrogen atom of the
piperidine ring of the spirocyclic system.

The structural formula and [IUPAC name confirm that the labeling is not on the spirocyclic core
or the ethyl chain but is confined to the aromatic ring. This specific placement ensures that the
deuterium atoms are in a chemically stable position, less likely to undergo exchange under
typical analytical conditions.

Molecular Structures

The following diagrams illustrate the chemical structures of both Fenspiride and Fenspiride-d5,
with the positions of the deuterium atoms clearly marked on the latter.

Figure 2. Chemical structure of Fenspiride-d5 with deuterium labeling on the phenyl ring.

Figure 1. Chemical structure of Fenspiride.

Click to download full resolution via product page

A comparison of the chemical structures of Fenspiride and Fenspiride-d5.
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Physicochemical Data

The following table summarizes the key quantitative data for Fenspiride-d5.

Property Value Source
CAS Number 1246911-67-0 [11[2]
Molecular Formula C15H15DsN202 [1]
Formula Weight 265.37 g/mol

Purity >98% N/A
Deuterium Incorporation 299% deuterated forms (d:-ds)  [1]

Experimental Protocols
Synthesis of Fenspiride-d5

Detailed experimental protocols for the synthesis of Fenspiride-d5 are not extensively
available in peer-reviewed publications. However, the synthesis would logically involve the use
of a deuterated precursor, specifically phenethyl-d5 bromide or a similar deuterated
phenethylamine derivative. This deuterated intermediate would then be reacted with the
appropriate spirocyclic amine to form the final Fenspiride-d5 molecule. Several synthetic
routes for unlabeled Fenspiride have been published, which could be adapted for the synthesis
of its deuterated analog by substituting the corresponding starting materials with their
deuterated versions.

Analytical Methodology for Quantification

Fenspiride-d5 is primarily used as an internal standard in liquid chromatography-tandem mass
spectrometry (LC-MS/MS) methods for the quantification of Fenspiride in biological matrices
such as plasma. A typical workflow for such an analysis is outlined below.
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General workflow for the quantification of Fenspiride using Fenspiride-d5 as an internal
standard.

In such methods, specific mass transitions are monitored for both Fenspiride and Fenspiride-
d5. The consistent ratio of the analyte to the internal standard across samples and calibration
standards allows for precise and accurate quantification, correcting for variations in sample

preparation and instrument response.
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Conclusion

The deuterium labeling in Fenspiride-d5 is definitively located on the five positions of the
phenyl ring of the phenethyl moiety. This stable isotope-labeled compound is an indispensable
tool for the accurate bioanalysis of Fenspiride. While detailed synthesis protocols are not
readily available in the public domain, the established structure and high isotopic purity of
commercially available Fenspiride-d5 make it a reliable internal standard for researchers and
drug development professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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